Cas no 94713-17-4 (1H-Naphtho[1,2-c]pyran,3,4,7,8,9,10-hexahydro-5,7,7,8,10,10-hexamethyl-)

• Product Name: 1H-Naphtho[1,2-c]pyran,3,4,7,8,9,10-hexahydro-5,7,7,8,10,10-hexamethyl-
• CAS No: 94713-17-4
• MF: C₁₉H₂₈O
• MW: 272.425025939941
• CID: 807624
• PubChem ID: 44149734
• Update Time: 2025-04-19

1H-Naphtho[1,2-c]pyran,3,4,7,8,9,10-hexahydro-5,7,7,8,10,10-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[1,2-c]pyran,3,4,7,8,9,10-hexahydro-5,7,7,8,10,10-hexamethyl-
• 3,4,7,8,9,10-hexahydro-5,7,7,8,10,10-hexamethyl-1H-naphtho[1,2-c]pyran
• 5,7,7,8,10,10-hexamethyl-3,4,8,9-tetrahydro-1H-benzo[h]isochromene
• DTXSID50915357
• 3,4,7,8,9,10-Hexahydro-5,7,7,8,10,10-hexamethyl-1H-naphtho(1,2-c)pyran
• 94713-17-4
• 5,7,7,8,10,10-Hexamethyl-3,4,7,8,9,10-hexahydro-1H-naphtho[1,2-c]pyran
• EINECS 305-562-3
• NS00066188

• Inchi： 1S/C19H28O/c1-12-9-16-17(15-11-20-8-7-14(12)15)18(3,4)10-13(2)19(16,5)6/h9,13H,7-8,10-11H2,1-6H3
• InChI Key： DNHDTRSUILNHHX-UHFFFAOYSA-N
• SMILES： O1CCC2C(C)=CC3=C(C=2C1)C(C)(C)CC(C)C3(C)C

Computed Properties

• Exact Mass: 272.214
• Monoisotopic Mass: 272.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 5.4

Experimental Properties

• Density: 0.948
• Boiling Point: 343.1°Cat760mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.503